Cas no 91379-47-4 (1,2-bis[[(e)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]guanidine)

• Product Name: 1,2-bis[[(e)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]guanidine
• CAS No: 91379-47-4
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 1968699
• PubChem ID: 135460277
• Update Time: 2025-04-21

1,2-bis[[(e)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]guanidine Chemical and Physical Properties

Names and Identifiers

• 1,2-bis[[(e)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]guanidine
• N',2-Bis(1,3-benzodioxol-5-ylmethylene)hydrazinecarboximidohydrazide
• N,N'-bis-piperonylidenamino-guanidine
• N,N'-bis-salicylidenamino-guanidine
• AG-G-85264
• NSC69417
• N,N'-bis-piperonylidenamino-guanidine;N,N'-bis-salicylidenamino-guanidine;
• NSC69411
• NSC-69411
• 91379-47-4

• Inchi： 1S/C15H15N5O2/c16-15(19-17-9-11-5-1-3-7-13(11)21)20-18-10-12-6-2-4-8-14(12)22/h1-10,21-22H,(H3,16,19,20)/b17-9-,18-10+
• InChI Key： HSTUAUQOBCWZDR-BUOZRGFLSA-N
• SMILES： OC1C=CC=CC=1/C=N\N/C(/N)=N\N=C\C1C=CC=CC=1O

Computed Properties

• Exact Mass: 297.12300
• Monoisotopic Mass: 297.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.308
• Boiling Point: 504.009°C at 760 mmHg
• Flash Point: 258.615°C
• Refractive Index: 1.645
• PSA: 113.09000
• LogP: 2.46130